![molecular formula C12H13ClN4 B1378579 4-[4-(aminomethyl)-1-methyl-1H-pyrazol-3-yl]benzonitrile hydrochloride CAS No. 1461707-38-9](/img/structure/B1378579.png)
4-[4-(aminomethyl)-1-methyl-1H-pyrazol-3-yl]benzonitrile hydrochloride
Overview
Description
4-[4-(Aminomethyl)-1-methyl-1H-pyrazol-3-yl]benzonitrile hydrochloride (also known as 4-AM-Py-HCl) is an organic compound commonly used in the laboratory for a variety of purposes. It is a white, crystalline solid substance that is soluble in water, and can be used for a variety of experiments, including medical research, biochemistry, and pharmacology. 4-AM-Py-HCl has a wide range of applications, and is a valuable tool for scientists and researchers.
Scientific Research Applications
Biomedical Studies
This compound can be used in the synthesis of fluorescent-labeled bisbenzamidine , which serves as a biochemical tool in biomedical research. This application is crucial for visualizing and tracking biological molecules in various studies .
Cell Engineering
Another application involves the synthesis of 3-(p-benzylamino)-1,2,4,5 tetrazine , which is used in modifying alginate hydrogels. These modified hydrogels are employed in cell engineering applications, particularly for cell encapsulation and tissue engineering .
properties
IUPAC Name |
4-[4-(aminomethyl)-1-methylpyrazol-3-yl]benzonitrile;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N4.ClH/c1-16-8-11(7-14)12(15-16)10-4-2-9(6-13)3-5-10;/h2-5,8H,7,14H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBOFLCMFMBAAOY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)C2=CC=C(C=C2)C#N)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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